![molecular formula C26H25N3O5 B4058320 N-[4-(benzyloxy)phenyl]-1-(4-nitrobenzoyl)-4-piperidinecarboxamide](/img/structure/B4058320.png)
N-[4-(benzyloxy)phenyl]-1-(4-nitrobenzoyl)-4-piperidinecarboxamide
Overview
Description
N-[4-(benzyloxy)phenyl]-1-(4-nitrobenzoyl)-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C26H25N3O5 and its molecular weight is 459.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 459.17942091 g/mol and the complexity rating of the compound is 681. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Polymer Synthesis and Modification
Research by Yokozawa et al. (2002) demonstrates the use of related compounds in polymer science, specifically in the synthesis of well-defined poly(p-benzamide) and block copolymers with low polydispersity. This study highlights the potential of these compounds in creating advanced polymer materials with specific structural and functional properties (Yokozawa, Ogawa, Sekino, Sugi, & Yokoyama, 2002).
Analytical Chemistry Applications
In the realm of analytical chemistry, compounds structurally similar to N-[4-(benzyloxy)phenyl]-1-(4-nitrobenzoyl)-4-piperidinecarboxamide have been employed as reagents for the detection of airborne isocyanates, showcasing their utility in environmental monitoring. Vogel and Karst (2002) introduced a new reagent for mono- and diisocyanates in air samples, demonstrating the compound's potential in improving workplace safety and environmental health (Vogel & Karst, 2002).
Hydrogen Bonding Studies
Smith and Wermuth (2010) investigated the hydrogen bonding in proton-transfer compounds involving isonipecotamide and nitro-substituted benzoic acids, shedding light on the molecular interactions and assembly processes that could be fundamental in designing new materials and drugs (Smith & Wermuth, 2010).
Chemical Synthesis and Drug Development
Research into Cinitapride related benzimidazole derivatives, as reported by Srinivasulu et al. (2005), explores the synthesis and biological evaluation of new compounds for potential prokinetic and anti-ulcerative applications, indicating the versatility of these compounds in medicinal chemistry research (Srinivasulu, Reddy, Hegde, & Chakrabart, 2005).
Material Science and Engineering
Yu, Seino, and Ueda (1999) demonstrated the synthesis of ordered poly(amide−acylhydrazide−amide) polymers from nonsymmetric monomers, including derivatives similar to this compound, highlighting their potential in creating novel materials with unique properties (Yu, Seino, & Ueda, 1999).
Properties
IUPAC Name |
1-(4-nitrobenzoyl)-N-(4-phenylmethoxyphenyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3O5/c30-25(27-22-8-12-24(13-9-22)34-18-19-4-2-1-3-5-19)20-14-16-28(17-15-20)26(31)21-6-10-23(11-7-21)29(32)33/h1-13,20H,14-18H2,(H,27,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXKZYHXXQXUFCX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3)C(=O)C4=CC=C(C=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.